Cas no 1805760-14-8 (1-Bromo-3-(3-chloro-2-(methylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-chloro-2-(methylthio)phenyl)propan-2-one
• CAS No: 1805760-14-8
• MF: C₁₀H₁₀BrClOS
• MW: 293.607800006866
• CID: 4792837
• Update Time: 2025-05-21

1-Bromo-3-(3-chloro-2-(methylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-chloro-2-(methylthio)phenyl)propan-2-one

• Inchi： 1S/C10H10BrClOS/c1-14-10-7(5-8(13)6-11)3-2-4-9(10)12/h2-4H,5-6H2,1H3
• InChI Key： KRCIOVNOKWOGBI-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(C=1SC)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 3.5
• Topological Polar Surface Area: 42.4

Additional information on 1-Bromo-3-(3-chloro-2-(methylthio)phenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-3-(3-chloro-2-(methylthio)phenyl)propan-2-one (CAS: 1805760-14-8)

In recent years, the compound 1-Bromo-3-(3-chloro-2-(methylthio)phenyl)propan-2-one (CAS: 1805760-14-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and agrochemical development. The presence of both bromo and chloro substituents, along with the methylthio group, makes it a versatile intermediate for synthesizing more complex bioactive molecules.

Recent studies have focused on elucidating the synthetic pathways and biological activities of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of novel kinase inhibitors, which are being explored for their efficacy in treating cancers and inflammatory diseases. The study demonstrated that modifications to the propan-2-one backbone could significantly alter the compound's binding affinity to target proteins, thereby influencing its therapeutic potential.

Another significant development was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's utility in agrochemical applications. Researchers found that derivatives of 1-Bromo-3-(3-chloro-2-(methylthio)phenyl)propan-2-one exhibited potent herbicidal activity against a range of weed species, with minimal toxicity to non-target organisms. This finding opens new avenues for the development of environmentally friendly herbicides.

From a synthetic chemistry perspective, advancements in catalytic methods have improved the efficiency of producing this compound. A 2023 paper in Organic Process Research & Development described a novel palladium-catalyzed coupling reaction that significantly reduces the number of steps required to synthesize 1-Bromo-3-(3-chloro-2-(methylthio)phenyl)propan-2-one, thereby lowering production costs and enhancing scalability.

Despite these promising developments, challenges remain. The compound's stability under various conditions and its pharmacokinetic properties in vivo require further investigation. Ongoing research aims to address these gaps, with preliminary results suggesting that formulation strategies such as nanoencapsulation could improve its stability and bioavailability.

In conclusion, 1-Bromo-3-(3-chloro-2-(methylthio)phenyl)propan-2-one (CAS: 1805760-14-8) represents a valuable scaffold in both pharmaceutical and agrochemical research. Its versatility as an intermediate, combined with its bioactive potential, underscores the importance of continued exploration. Future studies should focus on optimizing its synthetic routes, elucidating its mechanism of action, and expanding its applications in drug and agrochemical development.